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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecamethylhexasiloxane, a linear siloxane, is a versatile compound with significant

applications across various scientific and industrial domains. Its inherent properties, including

thermal stability, chemical inertness, and low surface tension, make it a valuable component in

formulations ranging from personal care products to high-performance lubricants.[1] In the

realm of research and drug development, its biocompatibility and dielectric properties are of

particular interest. This guide provides an in-depth overview of

Tetradecamethylhexasiloxane, focusing on its physicochemical characteristics, relevant

experimental protocols, and potential applications in advanced drug delivery systems.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of

Tetradecamethylhexasiloxane is presented in Table 1. This data is essential for

understanding its behavior in various experimental and formulation contexts.

Table 1: Physicochemical Properties of Tetradecamethylhexasiloxane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b090760?utm_src=pdf-interest
https://www.benchchem.com/product/b090760?utm_src=pdf-body
https://exnan.com/NewsDetail/5237219.html
https://www.benchchem.com/product/b090760?utm_src=pdf-body
https://www.benchchem.com/product/b090760?utm_src=pdf-body
https://www.benchchem.com/product/b090760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C14H42O5Si6 [1][2]

Molecular Weight 458.99 g/mol [2][3]

CAS Number 107-52-8 [1][2]

Appearance Colorless, clear liquid [1][2]

Melting Point -59 °C [1][2]

Boiling Point 142 °C at 20 mmHg [1][2]

Density 0.891 g/cm³ [2]

Refractive Index n20/D 1.40 [1]

Viscosity 2.9 mm²/s

Solubility
Soluble in alcohol and

benzene.
[2]

IUPAC Name

[dimethyl(trimethylsilyloxy)silyl]

oxy-

[[dimethyl(trimethylsilyloxy)silyl

]oxy-dimethylsilyl]oxy-

dimethylsilane

[2]

Safety and Handling
Tetradecamethylhexasiloxane is considered a combustible liquid and should be handled with

appropriate safety precautions.[4] While it is generally not classified as hazardous, it may

cause mild skin and eye irritation.[4] For detailed safety information, refer to the Safety Data

Sheet (SDS).

Table 2: Safety Information for Tetradecamethylhexasiloxane
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Hazard Statement Precautionary Statement

H227: Combustible liquid

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.

May cause skin irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

May cause eye irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols
While specific protocols for the synthesis of Tetradecamethylhexasiloxane are proprietary

and not readily available in public literature, the principles of siloxane chemistry apply. The

synthesis of related polydimethylsiloxane (PDMS) materials often involves the hydrolysis and

condensation of chlorosilane or alkoxysilane precursors.

A highly relevant application for drug development professionals is the use of siloxane-based

materials in advanced drug delivery systems. The following protocol outlines the synthesis of

siloxane-incorporated lipid nanoparticles (SiLNPs) for mRNA delivery, a cutting-edge

application in modern therapeutics.

Experimental Protocol: Synthesis of Siloxane-
Incorporated Lipid Nanoparticles (SiLNPs) for mRNA
Delivery
This protocol is adapted from a combinatorial approach to developing SiLNPs for tissue-

specific mRNA delivery.

Objective: To synthesize SiLNPs capable of encapsulating and delivering mRNA to target cells.

Materials:
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Siloxane amines (Six)

Epoxide-/ester-/amide bond-based alkylated tails (Cy/Oy/Ny)

mRNA encoding a reporter protein (e.g., Firefly Luciferase)

Phospholipid (e.g., DOPE)

Cholesterol

PEG-lipid

Ethanol

Citrate buffer (pH 4.0)

Phosphate-buffered saline (PBS, pH 7.4)

Equipment:

Microfluidic mixing device (e.g., NanoAssemblr)

Dialysis system (e.g., with a 10 kDa MWCO membrane)

Dynamic light scattering (DLS) instrument for size and polydispersity analysis

Spectrofluorometer for encapsulation efficiency determination

Procedure:

Lipidoid Synthesis: Synthesize a library of siloxane-based lipidoids through combinatorial

reactions between various siloxane amines and alkylated tails.

Lipid Stock Preparation: Prepare a stock solution of the synthesized siloxane-incorporated

lipidoid, phospholipid, cholesterol, and PEG-lipid in ethanol at a specific molar ratio.

mRNA Stock Preparation: Prepare a stock solution of the mRNA in a citrate buffer.

Nanoparticle Formulation:
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Utilize a microfluidic mixing device to rapidly mix the lipid-ethanol solution with the mRNA-

aqueous buffer solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

The rapid mixing induces the self-assembly of the lipids around the mRNA, forming the

SiLNPs.

Purification:

Remove the ethanol and unencapsulated mRNA by dialyzing the formulated SiLNPs

against PBS at 4 °C for at least 2 hours.

Characterization:

Size and Polydispersity: Measure the hydrodynamic diameter and polydispersity index

(PDI) of the SiLNPs using DLS.

Encapsulation Efficiency: Determine the percentage of mRNA encapsulated within the

SiLNPs using a fluorescent dye-based assay (e.g., RiboGreen assay).

Visualizations
Synthesis of Siloxane-Incorporated Lipid Nanoparticles
(SiLNPs)
The following diagram illustrates the workflow for the synthesis of SiLNPs for mRNA delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Synthesis of Siloxane-Incorporated Lipid Nanoparticles (SiLNPs)
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Caption: A flowchart illustrating the key stages in the synthesis of siloxane-incorporated lipid

nanoparticles.

Applications in Research and Drug Development
The unique properties of Tetradecamethylhexasiloxane and related siloxanes make them

valuable in various aspects of research and drug development:

Excipient in Formulations: Due to its low surface tension and non-irritating nature, it can be

used as an excipient in topical and transdermal drug delivery systems to improve

spreadability and skin feel.[1]

Component of Medical Devices: Its biocompatibility and stability are advantageous for its use

in medical devices that have tissue contact.[1]

Advanced Drug Delivery: As demonstrated in the experimental protocol, siloxane-based

materials are being engineered into sophisticated nanoparticles for the targeted delivery of

nucleic acid therapeutics like mRNA. The inclusion of siloxane moieties can enhance cellular

uptake and endosomal escape of these nanoparticles.

Analytical Chemistry: In gas chromatography, stationary phases are often based on

polysiloxanes. Understanding the properties of shorter-chain siloxanes like

Tetradecamethylhexasiloxane is crucial for troubleshooting and method development, as

they can sometimes appear as contaminants or "ghost peaks".

Conclusion
Tetradecamethylhexasiloxane is a well-characterized compound with established

physicochemical properties. While its direct role in biological signaling pathways is not

documented, its importance in materials science and pharmaceutical technology is growing.

For researchers and drug development professionals, the true potential of this and related

siloxanes lies in their application as enabling materials for novel drug delivery systems. The

development of siloxane-incorporated nanoparticles for nucleic acid therapies represents a

significant advancement, showcasing how the fundamental properties of these compounds can

be leveraged to address complex challenges in medicine. Further research into the synthesis

and functionalization of specific oligosiloxanes will undoubtedly open up new avenues for

innovation in drug delivery and biomedical engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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